Cas no 52119-38-7 (Ethyl (3-Nitrobenzoyl)acetate)

• Product Name: Ethyl (3-Nitrobenzoyl)acetate
• CAS No: 52119-38-7
• MF: C₁₁H₁₁NO₅
• MW: 237.208743333817
• MDL: MFCD00126483
• CID: 89692
• PubChem ID: 104078
• Update Time: 2025-04-18

Ethyl (3-Nitrobenzoyl)acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(3-nitrophenyl)-3-oxopropanoate
• ETHYL-2-(3-NITROBENZOYL)-ACETATE
• 3-(3-NITRO-PHENYL)-3-OXO-PROPIONIC ACID ETHYL ESTER
• ethyl 3-(m-nitrophenyl)-3-oxopropionate
• Ethyl 3-nitrobenzoylacetate
• Ethyl(m-nitrobenzoyl)acetate
• HMS547B09
• AS-64004
• Maybridge1_001967
• SR-01000644780-1
• ethyl 3-(3-nitrophenyl)-3-oxo-propanoate
• J-520799
• F17114
• EN300-86413
• ETHYL3-(3-NITROPHENYL)-3-OXOPROPANOATE
• ethyl 3-(3-nitrophenyl)-3-oxopropionate
• benzenepropanoic acid, 3-nitro-beta-oxo-, ethyl ester
• CS-W012859
• DSOJMGUVLXTQSE-UHFFFAOYSA-N
• VC49FD4KVV
• Oprea1_534287
• MFCD00126483
• 52119-38-7
• FT-0625985
• SY064537
• Z362636730
• DTXSID00200129
• CCG-55773
• AKOS005174562
• m-nitrobenzoyl acetic acid ethyl ester
• SCHEMBL1110091
• Ethyl 3-nitrobenzoylacetate, 97%
• ethyl 3-nitro-beta-oxobenzenepropanoate
• AC-7786
• NS00032426
• UNII-VC49FD4KVV
• EINECS 257-670-4
• Benzofuran-2-carboxylic acid
• ALBB-014895
• CHEMBL5286687
• Ethyl (3-Nitrobenzoyl)acetate

• MDL： MFCD00126483
• Inchi： 1S/C11H11NO5/c1-2-17-11(14)7-10(13)8-4-3-5-9(6-8)12(15)16/h3-6H,2,7H2,1H3
• InChI Key： DSOJMGUVLXTQSE-UHFFFAOYSA-N
• SMILES： O(CC)C(CC(C1C=CC=C(C=1)[N+](=O)[O-])=O)=O

Computed Properties

• Exact Mass: 237.06400
• Monoisotopic Mass: 237.064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: nothing
• Topological Polar Surface Area: 89.2A^2

Experimental Properties

• Color/Form: Not available
• Density: 1.276
• Melting Point: 75-77 °C (lit.)
• Boiling Point: 314.4±17.0 °C at 760 mmHg
• Flash Point: 129.3±22.9 °C
• Refractive Index: 1.542
• PSA: 89.19000
• LogP: 2.25390
• Solubility: Not available

Ethyl (3-Nitrobenzoyl)acetate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Store at 4°C,-4At ℃Store…Better